2-[3-(2-Bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H16BrNO2
• Molecular Weight: 358.2 g/mol
• IUPAC Name: 2-[(E)-3-(2-bromophenyl)prop-2-enoyl]-7-(ethylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H16BrNO2/c1-2-20-16-10-6-4-8-14(18(16)22)17(21)12-11-13-7-3-5-9-15(13)19/h3-12H,2H2,1H3,(H,20,22)/b12-11+
• InChI Key: JUHJVPVFBNEWCG-VAWYXSNFSA-N
• Isomeric SMILES: CCNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC=CC=C2Br
• SMILES: CCNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC=CC=C2Br

Description

2-[3-(2-Bromophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BHQ or BHHQ and is a yellow crystalline powder.

Scientific Research Applications

BHQ has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a photosensitizer for photodynamic therapy, and as an inhibitor of protein tyrosine phosphatases. BHQ has also been studied for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of BHQ is not fully understood, but it is believed to interact with cellular proteins and enzymes. BHQ has been shown to inhibit protein tyrosine phosphatases, which are enzymes involved in the regulation of cellular signaling pathways. BHQ has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BHQ has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that BHQ can induce apoptosis in cancer cells and inhibit the growth of cancer cells. BHQ has also been shown to have antioxidant properties and can scavenge free radicals. In vivo studies have demonstrated that BHQ can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using BHQ in lab experiments is its fluorescent properties, which make it a useful tool for the detection of metal ions. BHQ is also relatively easy to synthesize and purify. One limitation of using BHQ is its potential toxicity, which can limit its use in certain experiments. Additionally, BHQ can be expensive to synthesize, which can be a limiting factor for some researchers.

Future Directions

There are several future directions for the study of BHQ. One area of research is the development of BHQ-based fluorescent probes for the detection of metal ions in biological samples. Another area of research is the development of BHQ-based photosensitizers for use in photodynamic therapy. Additionally, the potential use of BHQ in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease warrants further investigation. Finally, the development of more efficient and cost-effective synthesis methods for BHQ could lead to its increased use in scientific research.

Synthesis Methods

The synthesis of BHQ involves the condensation of 2-bromocinnamaldehyde and ethyl cyanoacetate in the presence of a base such as potassium carbonate. The resulting product is then subjected to a series of reactions to obtain the final product. The yield of BHQ can be increased by optimizing the reaction conditions and purification techniques.